Cas no 5634-52-6 (1-Propene, 1,1-dimethoxy-)

1-Propene, 1,1-dimethoxy- Properties

Names and Identifiers

• 1-Propene, 1,1-dimethoxy-
• methylketene dimethyl acetal
• SCHEMBL873086
• 1,1-dimethoxypropene
• InChI=1/C5H10O2/c1-4-5(6-2)7-3/h4H,1-3H
• 5634-52-6
• DTXSID80472009
• +Expand

• InChIKey： NJVXMQKYAZVZHT-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10O2/c1-4-5(6-2)7-3/h4H,1-3H3
• SMILES： CO/C(/OC)=C/C

Computed Properties

• Exact Mass: 102.0681
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 102.068079557g/mol
• Heavy Atom Count: 7
• Complexity: 60.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46